(6Z)-6-(2,3-dimethoxybenzylidene)-3-(4-methylphenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one

• Molecular Formula: C20H17N3O3S
• Molecular Weight: 379.4 g/mol
• IUPAC Name: (6Z)-6-[(2,3-dimethoxyphenyl)methylidene]-3-(4-methylphenyl)-[1,3]thiazolo[2,3-c][1,2,4]triazol-5-one
• InChI: InChI=1S/C20H17N3O3S/c1-12-7-9-13(10-8-12)18-21-22-20-23(18)19(24)16(27-20)11-14-5-4-6-15(25-2)17(14)26-3/h4-11H,1-3H3/b16-11-
• InChI Key: LDEJTBIWTRSIFS-WJDWOHSUSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)C2=NN=C3N2C(=O)/C(=C/C4=C(C(=CC=C4)OC)OC)/S3
• SMILES: CC1=CC=C(C=C1)C2=NN=C3N2C(=O)C(=CC4=C(C(=CC=C4)OC)OC)S3

Description

(6Z)-6-(2,3-dimethoxybenzylidene)-3-(4-methylphenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one is a compound that belongs to the family of thiazolotriazoles. It has been synthesized by various methods and has been studied for its potential use in scientific research applications.

Mechanism of Action

The mechanism of action of (6Z)-6-(2,3-dimethoxybenzylidene)-3-(4-methylphenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one is not fully understood. However, it has been reported to inhibit the growth of various microorganisms by interfering with their DNA replication. It has also been reported to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
(6Z)-6-(2,3-dimethoxybenzylidene)-3-(4-methylphenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one has been reported to have various biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. It has also been reported to induce apoptosis in cancer cells, which may make it a potential candidate for cancer treatment. In addition, it has been reported to have anti-inflammatory properties, which may make it useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of (6Z)-6-(2,3-dimethoxybenzylidene)-3-(4-methylphenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one is its potential use as an antimicrobial, antitumor, and anti-inflammatory agent. It has also been reported to have low toxicity, which makes it a potential candidate for drug development. However, one of the limitations of (6Z)-6-(2,3-dimethoxybenzylidene)-3-(4-methylphenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of (6Z)-6-(2,3-dimethoxybenzylidene)-3-(4-methylphenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one. One direction is to study its potential use as an antimicrobial agent, particularly against antibiotic-resistant bacteria. Another direction is to study its potential use as an anti-inflammatory agent, particularly in the treatment of inflammatory bowel disease. Additionally, further studies are needed to fully understand the mechanism of action of (6Z)-6-(2,3-dimethoxybenzylidene)-3-(4-methylphenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one and its potential use in cancer treatment.

Synthesis Methods

The synthesis of (6Z)-6-(2,3-dimethoxybenzylidene)-3-(4-methylphenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one has been reported using different methods. One of the most common methods involves the reaction of 4-methylbenzenediazonium tetrafluoroborate with 2,3-dimethoxybenzaldehyde in the presence of copper(I) iodide to form the intermediate azo compound. The azo compound is then treated with thiosemicarbazide in the presence of acetic acid to form the final product.

Scientific Research Applications

(6Z)-6-(2,3-dimethoxybenzylidene)-3-(4-methylphenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one has been studied for its potential use in scientific research applications. It has been reported to have antimicrobial, antitumor, and antiviral properties. It has also been studied for its potential use as an anti-inflammatory agent.